N-[4-(1,3-benzodioxol-5-ylmethoxy)benzyl]-2-(morpholin-4-yl)ethanamine

• Molecular Formula: C21H26N2O4
• Molecular Weight: 370.4 g/mol
• IUPAC Name: N-[[4-(1,3-benzodioxol-5-ylmethoxy)phenyl]methyl]-2-morpholin-4-ylethanamine
• InChI: InChI=1S/C21H26N2O4/c1-4-19(25-15-18-3-6-20-21(13-18)27-16-26-20)5-2-17(1)14-22-7-8-23-9-11-24-12-10-23/h1-6,13,22H,7-12,14-16H2
• InChI Key: VRLJFSQUPQJGDB-UHFFFAOYSA-N
• SMILES: C1COCCN1CCNCC2=CC=C(C=C2)OCC3=CC4=C(C=C3)OCO4

Description

N-[4-(1,3-benzodioxol-5-ylmethoxy)benzyl]-2-(morpholin-4-yl)ethanamine, commonly known as MDMA or ecstasy, is a synthetic drug that alters mood and perception. It belongs to the class of psychoactive drugs known as entactogens, which produce feelings of empathy, emotional openness, and increased sociability. MDMA has been widely studied for its potential therapeutic applications, particularly in the treatment of post-traumatic stress disorder (PTSD) and other mental health conditions.

Mechanism of Action

MDMA works by increasing the levels of several neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. Serotonin is particularly important in regulating mood, and MDMA's effects on serotonin are thought to be responsible for the drug's mood-enhancing and empathogenic properties. MDMA also affects the release of other hormones and neurotransmitters, including oxytocin, vasopressin, and cortisol.
Biochemical and Physiological Effects
MDMA has several biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also causes the release of hormones such as prolactin and cortisol, which can have both positive and negative effects on the body. Long-term use of MDMA has been associated with neurotoxicity and cognitive impairment, particularly in the areas of memory and attention.

Advantages and Limitations for Lab Experiments

MDMA has several advantages as a tool for scientific research, including its ability to enhance mood, increase sociability, and reduce anxiety. It has also been shown to improve communication and trust between individuals, making it a potential tool for studying social behavior and interpersonal interactions. However, the use of MDMA in laboratory experiments is limited by several factors, including its potential for neurotoxicity and cognitive impairment, as well as its potential for abuse and addiction.

Future Directions

There are several potential future directions for research on MDMA, including its use in the treatment of mental health conditions such as N-[4-(1,3-benzodioxol-5-ylmethoxy)benzyl]-2-(morpholin-4-yl)ethanamine, depression, and anxiety. Other potential areas of research include the drug's effects on social behavior and interpersonal relationships, as well as its potential for enhancing creativity and problem-solving abilities. However, further research is needed to fully understand the potential benefits and risks of MDMA, as well as to develop safe and effective therapeutic applications.

Synthesis Methods

MDMA is synthesized by the reaction of safrole, a natural compound found in sassafras oil, with other chemicals such as hydrochloric acid, methylamine, and formaldehyde. The process involves several steps, including isomerization, reduction, and reductive amination. The final product is a white crystalline powder that is usually sold in tablet form.

Scientific Research Applications

MDMA has been the subject of extensive scientific research, particularly in the fields of neuroscience and psychiatry. Studies have shown that MDMA can enhance mood, increase sociability, and reduce anxiety in healthy individuals. It has also been shown to improve communication and trust between individuals, making it a potential tool for couples therapy and other interpersonal interventions.